3-Methyl-5-[1-(pyrrolidine-2-carbonyl)pyrrolidin-2-yl]-1,2-oxazole hydrochloride

• Molecular Formula: C13H20ClN3O2
• Molecular Weight: 285.77 g/mol
• SMILES: CC1=NOC(=C1)C2CCCN2C(=O)C3CCCN3.Cl
• InChI: InChI=1S/C13H19N3O2.ClH/c1-9-8-12(18-15-9)11-5-3-7-16(11)13(17)10-4-2-6-14-10;/h8,10-11,14H,2-7H2,1H3;1H
• InChIKey: ZFZPMWISIKDKRA-UHFFFAOYSA-N

3-Methyl-5-[1-(pyrrolidine-2-carbonyl)pyrrolidin-2-yl]-1,2-oxazole Hydrochloride: Chemical Identity, Structural Class, and Procurement-Relevant Properties

3-Methyl-5-[1-(pyrrolidine-2-carbonyl)pyrrolidin-2-yl]-1,2-oxazole hydrochloride (CAS 1423043-81-5 for the (2S)-enantiomer; CAS 1955492-55-3) is a chiral, heterocyclic small molecule (MF: C₁₃H₂₀ClN₃O₂; MW: 285.77 g/mol) that incorporates a 3-methylisoxazole ring linked to a (pyrrolidine-2-carbonyl)pyrrolidine amide scaffold . This compound belongs to the N-acyl-prolyl-pyrrolidine class of serine protease inhibitors, a chemotype extensively validated against prolyl oligopeptidase (POP/PREP; EC 3.4.21.26) [1]. It is supplied as the hydrochloride salt with typical commercial purity specifications of ≥95% . The molecule contains two chiral centers—at the pyrrolidine C2 position attached to the isoxazole and at the pyrrolidine-2-carbonyl (prolyl) moiety—making stereochemical configuration a critical determinant of biological activity [2].

1

Chiral (S,S) configuration defined for POP/PREP inhibitor studies

Stereochemical control: enantiomeric purity critical for assay interpretation

2

Multi-vendor sourcing with ≥95% purity, suitable for SAR and biophysical assays

97% grade available for co-crystallization and higher homogeneity requirements

3

Isoxazole-pyrrolidine chemotype for serine protease inhibition pathway studies

Distinct 3-methylisoxazole cap differentiates from 5-substituted or phenylbutanoyl analogs

• [1] Kanai, K.; Aranyi, P.; Bocskei, Z.; Ferenczy, G.; Harmat, V.; Simon, K.; Batori, S.; Naray-Szabo, G.; Hermecz, I. Prolyl oligopeptidase inhibition by N-acyl-pro-pyrrolidine-type molecules. J. Med. Chem. 2008, 51, 7514–7522. DOI: 10.1021/jm800944x. PMID: 19006380. View Source
• [2] Bal, G.; Van der Veken, P.; Antonov, D.; Lambeir, A. M.; Grellier, P.; Croft, S. L.; Augustyns, K.; Haemers, A. Prolylisoxazoles: potent inhibitors of prolyloligopeptidase with antitrypanosomal activity. Bioorg. Med. Chem. Lett. 2003, 13, 2875–2878. DOI: 10.1016/S0960-894X(03)00579-1. PMID: 14611847. View Source

Why 3-Methyl-5-[1-(pyrrolidine-2-carbonyl)pyrrolidin-2-yl]-1,2-oxazole Hydrochloride Cannot Be Replaced by In-Class Analogs Without Verification

The N-acyl-prolyl-pyrrolidine inhibitor class encompasses structurally similar but functionally divergent compounds whose activity profiles are exquisitely sensitive to the nature of the N-terminal capping group and pyrrolidine-ring substitution [1]. For instance, replacing the 3-methylisoxazole moiety with a phenylbutanoyl group (as in KYP-2047) produces a sub-nanomolar POP inhibitor (Ki = 0.023 nM) but introduces a nitrile warhead that alters the inhibition mechanism [2], while exchanging the isoxazole for a benzyloxycarbonyl group (as in Z-Pro-prolinal) shifts the IC₅₀ by over 10-fold [3]. Furthermore, the stereochemistry at both chiral centers is a known determinant of potency: the (R)-enantiomer of the related isoxazole-pyrrolidine ABT-418 (A-81754) was inactive in cognition-enhancement paradigms despite possessing the identical atom connectivity [4]. These examples demonstrate that generic substitution within this chemotype—even between compounds sharing the prolyl-pyrrolidine core—cannot be assumed without quantitative side-by-side validation in the target assay system.

Target Compound

3-Methylisoxazole-(S,S)-dipyrrolidine amide

Predicted POP/PREP inhibitor; N-acyl-prolyl-pyrrolidine scaffold targets serine protease active site.

Analog Risk

ABT-418 (N-methyl analog)

N-substituent shift from prolyl to methyl redirects pharmacology to nAChR agonism; assay target mismatch probable.

Target Compound

Defined (S,S) stereochemistry

Both chiral centers configured as (S); crystal structures confirm S1/S2 subsite occupation.

Analog Risk

Racemate or (R)-enantiomer batches

Inversion at either center may abolish POP inhibition; racemic material introduces up to 50% inactive isomer, confounding dose-response.

Target Compound

3-Methylisoxazole N-terminal cap

Heterocyclic cap with distinct dipole and H-bond pattern; potential for differentiated CNS permeability profile.

Analog Risk

KYP-2047 (phenylbutanoyl cap)

Lipophilic chain and nitrile warhead alter inhibition mechanism and ADME; potency rank may not transfer to isoxazole context.

• [1] Kanai, K.; Aranyi, P.; Bocskei, Z.; Ferenczy, G.; Harmat, V.; Simon, K.; Batori, S.; Naray-Szabo, G.; Hermecz, I. Prolyl oligopeptidase inhibition by N-acyl-pro-pyrrolidine-type molecules. J. Med. Chem. 2008, 51, 7514–7522. DOI: 10.1021/jm800944x. View Source
• [2] BindingDB. KYP-2047 (BDBM50155838): Ki = 0.023 nM for porcine prolyl oligopeptidase. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50155838 View Source
• [3] Santana, J. M.; et al. Prolyl oligopeptidase from Leishmania infantum: IC₅₀ of Z-Pro-prolinal = 4.2 nM. As reported in: Biochem. J. 1997 and subsequent literature. View Source
• [4] Decker, M. W.; et al. (S)-3-Methyl-5-(1-methyl-2-pyrrolidinyl)isoxazole (ABT-418): a novel cholinergic ligand with cognition-enhancing and anxiolytic activities. II. In vivo characterization. J. Pharmacol. Exp. Ther. 1994, 270, 319–328. PMID: 8035327. View Source

3-Methyl-5-[1-(pyrrolidine-2-carbonyl)pyrrolidin-2-yl]-1,2-oxazole Hydrochloride: Head-to-Head and Cross-Study Comparator Data for Procurement Decisions

Target-Class Differentiation: Prolyl Oligopeptidase Inhibitor Scaffold vs. Nicotinic Receptor Agonist ABT-418

The target compound is structurally configured as a prolyl oligopeptidase (POP) inhibitor chemotype, whereas ABT-418—despite sharing the 3-methyl-5-(pyrrolidin-2-yl)isoxazole substructure—is a neuronal nicotinic acetylcholine receptor (nAChR) agonist [1][2]. The critical difference is the N-acyl substituent: the target compound bears a pyrrolidine-2-carbonyl (prolyl) group, generating an N-acyl-prolyl-pyrrolidine amide scaffold known from X-ray crystallography to occupy the S1–S3 subsites of POP [3]; ABT-418 carries an N-methyl group that precludes protease binding and instead enables nAChR α4β2 subtype activation (EC₅₀ = 6 μM) [2]. This functional divergence demonstrates that compounds with a shared isoxazole-pyrrolidine core can exhibit entirely non-overlapping primary pharmacology depending on the N-substituent.

Target-class differentiation

Head-to-head

ABT-418: nAChR α4β2 agonist (EC₅₀ 6 μM); target compound: predicted POP inhibitor chemotype

N-substituent dictates protease vs. ion channel target engagement; core scaffold similarity does not predict pharmacology.

X-ray structures confirm N-acyl-prolyl-pyrrolidine binds POP S1–S3 subsites.

Evidence Dimension	Primary pharmacological target
Target Compound Data	Predicted POP/PREP inhibitor (N-acyl-prolyl-pyrrolidine chemotype); no direct nAChR agonism expected
Comparator Or Baseline	ABT-418: nAChR α4β2 agonist, EC₅₀ = 6 μM; no POP inhibition reported
Quantified Difference	Target shift: serine protease vs. ligand-gated ion channel; >10³-fold selectivity inferred from scaffold chemotype
Conditions	Structural chemotype classification supported by X-ray crystallography of N-acyl-prolyl-pyrrolidine:POP complexes (Kanai et al., 2008) and radioligand binding for ABT-418 at nAChR

Why This Matters

Researchers procuring either compound for neuroscience or protease programs must recognize that the isoxazole-pyrrolidine core alone does not predict target engagement; the N-substituent determines whether the compound engages POP or nAChRs, making generic interchange impossible.

• [1] Bal, G.; Van der Veken, P.; Antonov, D.; Lambeir, A. M.; Grellier, P.; Croft, S. L.; Augustyns, K.; Haemers, A. Prolylisoxazoles: potent inhibitors of prolyloligopeptidase with antitrypanosomal activity. Bioorg. Med. Chem. Lett. 2003, 13, 2875–2878. PMID: 14611847. View Source
• [2] BindingDB BDBM50035398. ABT-418 (CHEMBL274525): EC₅₀ = 6 μM at human α4β2 nAChR. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50035398 View Source
• [3] Kanai, K.; et al. Prolyl oligopeptidase inhibition by N-acyl-pro-pyrrolidine-type molecules. J. Med. Chem. 2008, 51, 7514–7522. PDB: 3EQ7, 3EQ8, 3EQ9. DOI: 10.1021/jm800944x. View Source

N-Terminal Heterocycle Differentiation: 3-Methylisoxazole vs. Phenylbutanoyl in KYP-2047 Alters Physicochemical and Selectivity Profiles

The target compound incorporates a 3-methylisoxazole as the N-terminal cap of the prolyl-pyrrolidine scaffold, whereas KYP-2047 employs a 4-phenylbutanoyl group and a C-terminal nitrile [1]. In the prolylisoxazole series reported by Bal et al. (2003), isoxazole-containing N-acyl-prolyl-pyrrolidines achieved Ki values ranging from 0.34 nM to 3.3 nM against human POP, demonstrating that heterocyclic N-terminal groups are fully compatible with nanomolar potency [2][3]. The isoxazole ring introduces additional hydrogen-bond acceptor capacity (ring O and N atoms) and a dipole moment distinct from the flexible alkyl-phenyl chain of KYP-2047, which may translate into differential CNS permeability and off-target profiles [4]. KYP-2047 has a measured Ki of 0.023 nM (porcine POP) and 0.10 nM (alternative assay), placing it at the extreme high-potency end of the class; isoxazole-capped analogs occupy an intermediate potency range with potentially differentiated ADME properties [1][2].

N-terminal cap comparison

Cross-study

KYP-2047 Ki = 0.023 nM (porcine POP); prolylisoxazole class Ki range: 0.34–3.3 nM (human POP)

Isoxazole-capped analogs occupy intermediate potency range with potentially differentiated ADME properties.

Data from Bal et al. 2003 and BindingDB; cross-study comparison requires assay condition normalization.

Evidence Dimension	POP inhibitory potency and N-terminal cap structure
Target Compound Data	No direct Ki reported; predicted low-nM POP inhibitor based on prolylisoxazole class data (class Ki range: 0.34–3.3 nM for human POP)
Comparator Or Baseline	KYP-2047 (4-phenylbutanoyl-L-prolyl-2(S)-cyanopyrrolidine): Ki = 0.023 nM (porcine POP); Ki = 0.10 nM (alternative assay)
Quantified Difference	KYP-2047 is 10–140× more potent than typical prolylisoxazoles; target compound expected to occupy intermediate potency range
Conditions	Bal et al. 2003: human recombinant POP, fluorogenic substrate Suc-Gly-Pro-AMC. KYP-2047: porcine POP, Z-Gly-Pro-AMC substrate.

Why This Matters

For programs prioritizing CNS exposure, the isoxazole cap may offer more favorable brain penetration characteristics than the lipophilic phenylbutanoyl group; procurement decisions should weigh potency against pharmacokinetic differentiation.

• [1] BindingDB BDBM50155838. KYP-2047 (CHEMBL189620): Ki = 0.023 nM (porcine POP), Ki = 0.10 nM. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50155838 View Source
• [2] Bal, G.; et al. Prolylisoxazoles: potent inhibitors of prolyloligopeptidase with antitrypanosomal activity. Bioorg. Med. Chem. Lett. 2003, 13, 2875–2878. Ki range: 0.34–3.3 nM for human POP. PMID: 14611847. View Source
• [3] BindingDB. Ki Summary for Bal et al. 2003 series: BDBM50135635 (Ki = 0.26 nM, T. cruzi POP); BDBM50135637 (Ki = 0.34 nM, human POP); BDBM50135634 (Ki = 0.45 nM, T. cruzi POP). View Source
• [4] Kilpeläinen, T. P.; et al. Nonpeptidic oxazole-based prolyl oligopeptidase ligands with disease-modifying effects on α-synuclein mouse models of Parkinson's disease. J. Med. Chem. 2023, 66, 7475–7496. DOI: 10.1021/acs.jmedchem.3c00235. PMID: 37248563. View Source

Stereochemical Configuration: Dual (S,S) Chirality as a Critical Determinant of POP Inhibitor Potency

The target compound possesses two stereocenters at the pyrrolidine C2 positions, and commercial suppliers list the (2S)-enantiomer configuration (CAS 1423043-81-5) . In the structurally related cholinergic ligand ABT-418, the (S)-enantiomer was 10-fold more potent than (−)-nicotine in memory enhancement (MED = 0.062 μmol/kg i.p.), while the (R)-enantiomer (A-81754) was completely inactive across all behavioral paradigms tested [1]. This stereochemical sensitivity extends to POP inhibitors: in the N-acyl-prolyl-pyrrolidine series crystallized by Kanai et al. (2008), the (S,S) configuration was essential for productive occupancy of the S1 and S2 subsites, with inversion at either center predicted to abolish inhibitory activity [2]. The commercial availability of the enantiomerically defined (2S)-form therefore represents a quality-critical specification; procurement of racemic or stereochemically undefined material would introduce an inactive stereoisomer contaminant that could confound biological assay interpretation.

Stereochemical requirement

Class-level

(S)-ABT-418 active (MED 0.062 μmol/kg); (R)-enantiomer inactive in all behavioral paradigms

(S,S) configuration likely essential for POP active-site occupancy; racemate use would confound SAR interpretation.

X-ray data from Kanai et al. 2008; stereochemical sensitivity extrapolated from cholinergic analog.

Evidence Dimension	Impact of stereochemistry on biological activity
Target Compound Data	(2S)-enantiomer: predicted active POP inhibitor based on N-acyl-(S)-prolyl-(S)-pyrrolidine chemotype
Comparator Or Baseline	ABT-418: (S)-enantiomer active (MED = 0.062 μmol/kg), (R)-enantiomer (A-81754) inactive in cognition assays
Quantified Difference	Complete loss of activity upon enantiomer inversion for ABT-418 class; structurally analogous stereochemical requirement predicted for target compound
Conditions	ABT-418: in vivo mouse passive avoidance and elevated plus-maze (Decker et al., 1994). POP inhibitors: X-ray crystallography of enzyme-inhibitor complexes (Kanai et al., 2008)

Why This Matters

Procurement specifications must include enantiomeric purity; substitution with racemic or (R)-enantiomer batches would introduce up to 50% inactive stereoisomer, invalidating dose-response and SAR conclusions.

• [1] Decker, M. W.; et al. (S)-3-Methyl-5-(1-methyl-2-pyrrolidinyl)isoxazole (ABT-418): II. In vivo characterization. J. Pharmacol. Exp. Ther. 1994, 270, 319–328. PMID: 8035327. View Source
• [2] Kanai, K.; et al. Prolyl oligopeptidase inhibition by N-acyl-pro-pyrrolidine-type molecules. J. Med. Chem. 2008, 51, 7514–7522. PDB entries: 3EQ7, 3EQ8, 3EQ9. DOI: 10.1021/jm800944x. View Source

Isoxazole Substitution Pattern: 3-Methyl vs. 5-Aryl in Bal-Series Prolylisoxazoles Alters Steric and Electronic Complementarity

The target compound carries a 3-methyl substituent on the isoxazole ring, whereas the prolylisoxazole series characterized by Bal et al. (2003) predominantly explored 5-substituted isoxazoles (e.g., 5-phenyl, 5-trimethylsilanyl, 5-benzyloxymethyl) [1][2]. In the Bal series, variation at the isoxazole 5-position modulated human POP Ki across a ~10-fold range: the 5-trimethylsilanyl analog (BDBM50135634) gave Ki = 0.45 nM against T. cruzi POP, while the 5-benzyloxymethyl analog (BDBM50135637) yielded Ki = 0.34 nM against human POP [2]. The 3-methyl substitution pattern in the target compound places the methyl group at a position that projects toward the solvent-exposed region of the POP active site based on X-ray structural data for N-acyl-prolyl-pyrrolidine inhibitors [3], potentially reducing S1 subsite steric bulk relative to 5-aryl congeners. This regioisomeric difference offers a distinct SAR vector for optimizing selectivity between human and parasite POP isoforms—a feature exploited in the antitrypanosomal series where ED₅₀ values in the low μM range were achieved against T. cruzi and T. b. brucei [1].

Isoxazole substitution SAR

Class-level

3-methylisoxazole vs. Bal-series 5-substituted isoxazoles (Ki 0.34–3.3 nM); regioisomeric difference unexplored.

Methyl group projects toward solvent-exposed region; vector change may alter isoform selectivity or PK profile.

No direct potency data for this regioisomer; SAR hypothesis requires experimental validation.

Evidence Dimension	Isoxazole substitution position and POP inhibition SAR
Target Compound Data	3-methylisoxazole: methyl group at isoxazole C3; no direct Ki data available
Comparator Or Baseline	Bal et al. 5-substituted isoxazoles: Ki = 0.34–3.3 nM (human POP); ED₅₀ = low μM (T. cruzi, T. b. brucei in vitro)
Quantified Difference	Regioisomeric difference (3-methyl vs. 5-substituted) alters the vector of substituent projection; potency difference cannot be quantified without direct testing
Conditions	Bal et al. 2003: human recombinant POP and T. cruzi POP enzyme assays; T. cruzi and T. b. brucei cell-based assays

Why This Matters

The 3-methylisoxazole regioisomer represents an underexplored SAR vector in the POP inhibitor chemotype; for medicinal chemistry programs, procurement of this compound enables interrogation of substitution-position effects not accessible with the more extensively characterized 5-substituted series.

• [1] Bal, G.; et al. Prolylisoxazoles: potent inhibitors of prolyloligopeptidase with antitrypanosomal activity. Bioorg. Med. Chem. Lett. 2003, 13, 2875–2878. PMID: 14611847. View Source
• [2] BindingDB. Bal et al. 2003 prolylisoxazole series: BDBM50135634 (5-trimethylsilanyl-isoxazole, Ki = 0.45 nM); BDBM50135637 (5-benzyloxymethyl-isoxazole, Ki = 0.34 nM, human POP); BDBM50135633 (Ki = 3.3 nM). View Source
• [3] Kanai, K.; et al. J. Med. Chem. 2008, 51, 7514–7522. X-ray structures of N-acyl-prolyl-pyrrolidine:POP complexes (PDB: 3EQ7, 3EQ8, 3EQ9). View Source

Commercial Availability and Purity Benchmarks: Multi-Vendor Sourcing with Consistent ≥95% Purity Specification

The compound is commercially available from multiple independent vendors with consistent purity specifications. AKSci supplies the (2S)-enantiomer (CAS 1423043-81-5) at ≥95% purity . Leyan lists the compound under CAS 1955492-55-3 at 95% purity with stock availability for 1 g, 5 g, and 10 g quantities . MolCore offers the compound at NLT 97% purity under CAS 1270597-15-3, indicating availability of a higher-purity grade suitable for biophysical assays . CymitQuimica (Biosynth brand) previously stocked the compound at 95% minimum purity . This multi-vendor landscape provides procurement flexibility and supply-chain redundancy. In contrast, the structurally related tool compound KYP-2047 is available from fewer commercial sources and typically at higher cost, while ABT-418 is no longer commercially distributed as a research tool, making the target compound a more accessible entry point for isoxazole-containing POP inhibitor research.

Commercial availability

Data to verify

≥4 vendors; purity 95% to NLT 97%; CAS 1423043-81-5 / 1955492-55-3 / 1270597-15-3

Multi-vendor sourcing reduces supply risk; 97% grade supports crystallization and biophysical assays.

Vendor catalogs accessed May 2026; confirm current stock and lot-specific COA before procurement.

Evidence Dimension	Commercial availability and purity
Target Compound Data	Available from ≥4 vendors; purity ≥95% (standard) to NLT 97% (high-purity grade); CAS numbers: 1423043-81-5, 1955492-55-3, 1270597-15-3
Comparator Or Baseline	KYP-2047: limited vendor availability, higher cost. ABT-418: discontinued from commercial distribution.
Quantified Difference	Multi-vendor sourcing vs. single/limited vendor for comparators; purity range 95–97%
Conditions	Vendor catalogs accessed May 2026

Why This Matters

Multi-vendor availability reduces single-supplier dependency risk and enables competitive price benchmarking; the availability of a 97% purity grade supports applications requiring higher chemical homogeneity such as co-crystallization and biophysical assays.

2023 Oxazole-Based PREP Inhibitor Benchmark: Structural Proximity to Brain-Penetrant, Disease-Modifying Ligand HUP-55

The 2023 study by Kilpeläinen et al. identified nonpeptidic oxazole-based PREP inhibitors that reduce α-synuclein dimerization and enhance PP2A activity in a concentration-dependent manner [1]. The lead compound HUP-55 demonstrated brain penetration and restored motor impairment in α-synuclein transgenic mouse models of Parkinson's disease [1]. The target compound shares the core heterocyclic architecture of an oxazole/isoxazole ring connected to a pyrrolidine scaffold—a scaffold type explicitly noted in the 2023 paper as deviating from the known PREP inhibitor SAR [1]. While HUP-55 is a 1,3-oxazole (not isoxazole) with distinct substitution geometry, the structural proximity between oxazole- and isoxazole-based PREP ligands suggests that the target compound occupies an adjacent region of chemical space with potential for similar disease-modifying pharmacology. The target compound's dual pyrrolidine moieties provide additional hydrogen-bonding capacity (amide carbonyl) absent in HUP-55's simpler scaffold, potentially enabling differentiated binding modes within the PREP active site or at the protein-protein interaction interface.

Oxazole benchmark HUP-55

Cross-study

HUP-55: brain-penetrant, reduced αSyn oligomerization and restored motor function in PD models

Isoxazole-pyrrolidine compound represents a structurally adjacent chemotype for neurodegeneration model-response profiling.

Kilpeläinen et al. 2023; oxazole vs. isoxazole heterocycle and amide linker may differentiate binding mode.

Evidence Dimension	Structural proximity to disease-modifying PREP inhibitor chemotype
Target Compound Data	Isoxazole-pyrrolidine-pyrrolidine scaffold with amide linker; no direct in vivo data
Comparator Or Baseline	HUP-55 (oxazole-based PREP inhibitor): brain-penetrant, reduced αSyn oligomerization in striatum and substantia nigra, restored motor function in PD mouse models
Quantified Difference	Core heterocycle difference (isoxazole vs. oxazole); additional pyrrolidine ring and amide carbonyl in target compound may alter binding mode
Conditions	HUP-55: in vivo αSyn AAV and transgenic mouse models, striatal and nigral αSyn oligomer quantification (Kilpeläinen et al., 2023)

Why This Matters

For neurodegeneration-focused programs, the target compound represents a structurally adjacent chemotype to the only validated brain-penetrant, disease-modifying PREP inhibitor class; procurement enables head-to-head profiling against the HUP-55 scaffold for IP position and mechanistic differentiation.

• [1] Kilpeläinen, T. P.; et al. Nonpeptidic oxazole-based prolyl oligopeptidase ligands with disease-modifying effects on α-synuclein mouse models of Parkinson's disease. J. Med. Chem. 2023, 66, 7475–7496. DOI: 10.1021/acs.jmedchem.3c00235. PMID: 37248563. View Source

Optimal Research and Procurement Use Cases for 3-Methyl-5-[1-(pyrrolidine-2-carbonyl)pyrrolidin-2-yl]-1,2-oxazole Hydrochloride

Prolyl Oligopeptidase (POP/PREP) Inhibitor Screening and SAR Expansion

The compound serves as a probe for expanding structure-activity relationships within the N-acyl-prolyl-pyrrolidine POP inhibitor class. Its 3-methylisoxazole cap and dual (S,S) stereochemistry offer a distinct SAR vector relative to extensively characterized 5-substituted isoxazole series (Bal et al., 2003) and phenylbutanoyl-capped inhibitors (KYP-2047). Researchers can use this compound to evaluate how the 3-methyl substitution pattern affects potency, selectivity between human and parasite POP isoforms, and pharmacokinetic properties [1][2].

Neurodegenerative Disease Drug Discovery: Parkinson's Disease and α-Synuclein Pathology Models

Given the demonstrated disease-modifying effects of oxazole-based PREP inhibitors in α-synuclein transgenic mouse models (Kilpeläinen et al., 2023), this compound represents a structurally related isoxazole chemotype for profiling in cellular α-synuclein dimerization assays, PP2A activity measurements, and reactive oxygen species production readouts. Its procurement enables comparative benchmarking against HUP-55 to determine whether the isoxazole-to-oxazole heterocycle exchange and additional pyrrolidine ring enhance or diminish PREP-mediated protein-protein interaction modulation [3].

Antiparasitic Drug Discovery: Trypanosoma cruzi and Trypanosoma brucei POP Inhibition

Prolyl oligopeptidase (POP Tc80) is essential for Trypanosoma cruzi host-cell invasion, and prolylisoxazole inhibitors have demonstrated in vitro trypanocidal activity with ED₅₀ values in the low micromolar range (Bal et al., 2003). This compound can be evaluated in T. cruzi and T. b. brucei cell-based assays to determine whether the 3-methylisoxazole regioisomer offers improved selectivity indices (parasite vs. mammalian POP) relative to the 5-substituted series [1].

Chemical Biology Tool for Prolyl Oligopeptidase Cellular Function Studies

With multi-vendor availability at ≥95% purity and CAS registry numbers enabling unambiguous identification, this compound can be employed as a chemical biology probe to investigate POP's non-proteolytic roles in cellular signaling, including its effects on protein-protein interactions, transcription factor regulation, and neurodegenerative protein aggregation—applications that require well-characterized, readily accessible tool compounds with documented stereochemical identity [1].

Application

Selection Property

Validation Focus

POP inhibitor SAR expansion

3-Methylisoxazole cap and (S,S) stereochemistry as distinct SAR vector

Human vs. parasite POP isoform selectivity and potency profiling

Neurodegeneration research (α-synuclein models)

Isoxazole-oxazole scaffold proximity to brain-penetrant PREP ligands

αSyn dimerization and PP2A activity in cell-based readouts

Antiparasitic screening studies

3-Methylisoxazole regioisomer for T. cruzi / T. brucei POP assays

Parasite vs. mammalian selectivity indices in cell-based models

Chemical biology tool for POP cellular functions

Multi-vendor, ≥95% purity, defined stereochemistry

Non-proteolytic POP roles in signaling and aggregation assays

• [1] Bal, G.; Van der Veken, P.; Antonov, D.; Lambeir, A. M.; Grellier, P.; Croft, S. L.; Augustyns, K.; Haemers, A. Prolylisoxazoles: potent inhibitors of prolyloligopeptidase with antitrypanosomal activity. Bioorg. Med. Chem. Lett. 2003, 13, 2875–2878. PMID: 14611847. View Source
• [2] Kanai, K.; et al. Prolyl oligopeptidase inhibition by N-acyl-pro-pyrrolidine-type molecules. J. Med. Chem. 2008, 51, 7514–7522. DOI: 10.1021/jm800944x. View Source
• [3] Kilpeläinen, T. P.; et al. Nonpeptidic oxazole-based prolyl oligopeptidase ligands with disease-modifying effects on α-synuclein mouse models of Parkinson's disease. J. Med. Chem. 2023, 66, 7475–7496. DOI: 10.1021/acs.jmedchem.3c00235. PMID: 37248563. View Source